Cas no 1269942-21-3 ((γR)-γ-Aminocyclohexanepropanol)

• Product Name: (γR)-γ-Aminocyclohexanepropanol
• CAS No: 1269942-21-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 1064372
• PubChem ID: 40425521
• Update Time: 2025-08-05

(γR)-γ-Aminocyclohexanepropanol Chemical and Physical Properties

Names and Identifiers

• (γR)-γ-Aminocyclohexanepropanol
• A-Aminocyclohexanepropanol
• (
• (3R)-3-Amino-3-cyclohexylpropan-1-ol
• 1269942-21-3
• SCHEMBL19012037
• (gammaR)-gamma-Aminocyclohexanepropanol
• AR)-
• (R)-3-Amino-3-cyclohexylpropan-1-ol
• AKOS006366479

• Inchi： 1S/C9H19NO/c10-9(6-7-11)8-4-2-1-3-5-8/h8-9,11H,1-7,10H2/t9-/m1/s1
• InChI Key： INIIZXNMNKIITF-SECBINFHSA-N
• SMILES： OCC[C@H](C1CCCCC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (γR)-γ-Aminocyclohexanepropanol

Recent Advances in the Study of (γR)-γ-Aminocyclohexanepropanol (CAS: 1269942-21-3)

The compound (γR)-γ-Aminocyclohexanepropanol (CAS: 1269942-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral aminocyclohexane derivative is being explored for its potential applications in drug development, particularly as a building block for novel therapeutics targeting neurological and metabolic disorders. Recent studies have focused on its unique stereochemical properties and their implications for biological activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for GABA receptor modulators. The research team demonstrated that the (γR) configuration of 1269942-21-3 shows remarkable selectivity for certain GABA receptor subtypes, suggesting potential applications in anxiety and epilepsy treatments. The study employed molecular docking simulations and in vitro binding assays to characterize the compound's interactions with receptor proteins.

Further pharmacological characterization revealed that (γR)-γ-Aminocyclohexanepropanol exhibits improved blood-brain barrier penetration compared to similar compounds, as reported in a recent Neuropharmacology publication. This property makes it particularly valuable for CNS-targeted drug development. The study utilized advanced pharmacokinetic modeling and in vivo imaging techniques to track the compound's distribution in rodent models.

From a synthetic chemistry perspective, several research groups have developed novel catalytic asymmetric routes to produce (γR)-γ-Aminocyclohexanepropanol with high enantiomeric purity. A 2024 paper in ACS Catalysis described an efficient enzymatic resolution process achieving >99% ee, which could significantly improve the scalability of production for pharmaceutical applications.

Current research directions include exploring structure-activity relationships of derivatives and investigating potential applications beyond neurological disorders. Preliminary data suggest possible utility in metabolic disease modulation, particularly in targeting G protein-coupled receptors involved in glucose homeostasis. These findings position 1269942-21-3 as a versatile scaffold for future drug discovery efforts.

The compound's stability profile has also been systematically evaluated in recent formulation studies. Accelerated stability testing under various pH and temperature conditions indicates good chemical stability, supporting its potential as a drug candidate. These results were presented at the 2024 International Symposium on Pharmaceutical Sciences and have important implications for dosage form development.

Looking forward, the unique structural features of (γR)-γ-Aminocyclohexanepropanol continue to inspire innovative research across multiple therapeutic areas. Its combination of favorable physicochemical properties and selective biological activity makes it a promising candidate for further preclinical development. Ongoing studies are expected to elucidate additional pharmacological applications and optimize synthetic approaches for large-scale production.